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Compound of Interest

Compound Name: 4-(1,3-Dioxolan-2-yl)hexan-1-ol

Cat. No.: B1354994

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of 4-(1,3-dioxolan-2-yl)hexan-1-ol

Executive Summary

This document provides a technical overview of the chemical compound 4-(1,3-dioxolan-2-
yl)hexan-1-ol. Despite a comprehensive search of scientific literature and patent databases,
detailed information regarding its synthesis, biological activity, and specific experimental
protocols is not publicly available. This guide summarizes the available chemical data for the
target compound and provides a broader context on the significance of the 1,3-dioxolane
functional group in medicinal chemistry and drug development, based on studies of related
compounds.

Chemical Properties of 4-(1,3-dioxolan-2-yl)hexan-1-
ol

While detailed experimental data is scarce, fundamental chemical properties of 4-(1,3-
dioxolan-2-yl)hexan-1-ol have been identified from chemical supplier databases. A summary
of these properties is presented in Table 1.
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Property Value Source

IUPAC Name 4-(1,3-dioxolan-2-yl)hexan-1-ol  Advanced ChemBlocks[1]
CAS Number 139133-2-14 Advanced ChemBlocks[1]
Molecular Formula CoH1803 Advanced ChemBlocks[1]
Molecular Weight 174.24 g/mol Advanced ChemBIlocks[1]
Purity 95% Advanced ChemBlocks[1]
SMILES CCc(c1occecocececo Advanced ChemBlocks[1]

The 1,3-Dioxolane Scaffold in Drug Development

The 1,3-dioxolane ring is a significant heterocyclic scaffold found in numerous natural and
synthetic compounds with diverse biological activities. While no specific biological data exists
for 4-(1,3-dioxolan-2-yl)hexan-1-ol, the broader class of 1,3-dioxolane-containing molecules
has demonstrated considerable potential in pharmaceutical applications.

Antimicrobial and Antifungal Activity

Various derivatives of 1,3-dioxolane have been synthesized and evaluated for their potential as
antibacterial and antifungal agents. For instance, studies on certain 1,3-dioxolane derivatives
have shown excellent activity against S. aureus and good activity against other bacterial strains
like S. epidermidis and P. aeruginosa.[2] This suggests that the 1,3-dioxolane moiety can be a
valuable component in the design of new antimicrobial drugs.

Anticancer and Antiproliferative Mechanisms

The 1,3-dioxolane structure has been incorporated into molecules exhibiting antiproliferative
activity. For example, 4-(1,3-Dioxolan-2-yl)quinoline has been identified as a scaffold with
potential applications in cancer therapeutic development due to its activity against multiple
cellular targets and signaling pathways.[3]

Synthesis of 1,3-Dioxolane Derivatives: A General
Overview
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Specific synthesis protocols for 4-(1,3-dioxolan-2-yl)hexan-1-ol are not documented in the
available literature. However, a general and widely used method for the synthesis of 1,3-
dioxolanes is the acetalization of an aldehyde or ketone with a 1,2-diol, typically in the
presence of an acid catalyst. The logical workflow for such a synthesis is depicted in the
following diagram.

General Synthesis of 1,3-Dioxolanes
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Caption: Generalized workflow for the synthesis of 1,3-dioxolane derivatives.

Conclusion

Currently, there is a significant gap in the scientific literature regarding the specific properties
and applications of 4-(1,3-dioxolan-2-yl)hexan-1-ol. The information available is limited to its
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basic chemical identifiers. However, the prevalence of the 1,3-dioxolane scaffold in biologically
active molecules suggests that this compound could be of interest for further investigation in
drug discovery and development. Researchers are encouraged to explore the synthesis and
biological evaluation of this and related compounds to uncover their potential therapeutic value.
This document will be updated as new information becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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